Cas no 1794845-10-5 ({[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate)

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate structure
1794845-10-5 structure
Product Name:{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
CAS No:1794845-10-5
MF:C17H15BrFNO4
MW:396.207707643509
CID:5323765
Update Time:2023-11-21

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-((4-bromobenzyl)amino)-2-oxoethyl 3-fluoro-4-methoxybenzoate
    • 2-[(4-bromobenzyl)amino]-2-oxoethyl 3-fluoro-4-methoxybenzoate
    • STL195190
    • [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3-fluoro-4-methoxybenzoate
    • {[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
    • Inchi: 1S/C17H15BrFNO4/c1-23-15-7-4-12(8-14(15)19)17(22)24-10-16(21)20-9-11-2-5-13(18)6-3-11/h2-8H,9-10H2,1H3,(H,20,21)
    • InChI Key: UGLOKRFFKLRWCK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNC(COC(C1C=CC(=C(C=1)F)OC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 429
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.599

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6609-4093-2μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
2μmol
$57.0 2023-09-07
Life Chemicals
F6609-4093-5μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
5μmol
$63.0 2023-09-07
Life Chemicals
F6609-4093-10μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
10μmol
$69.0 2023-09-07
Life Chemicals
F6609-4093-20μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
20μmol
$79.0 2023-09-07
Life Chemicals
F6609-4093-1mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
1mg
$54.0 2023-09-07
Life Chemicals
F6609-4093-2mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
2mg
$59.0 2023-09-07
Life Chemicals
F6609-4093-3mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
3mg
$63.0 2023-09-07
Life Chemicals
F6609-4093-4mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
4mg
$66.0 2023-09-07
Life Chemicals
F6609-4093-5mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
5mg
$69.0 2023-09-07
Life Chemicals
F6609-4093-10mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
10mg
$79.0 2023-09-07

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.